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Compound of Interest

Compound Name: L-Arabinose-1-13C

Cat. No.: B1157535 Get Quote

Part 1: Executive Safety Directive (Triage)
STOP AND READ: Before initiating any disposal procedure, you must verify the isotopic nature

of your material.

L-Arabinose-1-13C is a STABLE ISOTOPE. It is NOT RADIOACTIVE.[1]

Do not dispose of this material in radioactive waste containers (low-level or high-level).

Do not mix with Carbon-14 (

C) or Tritium (

H) waste streams unless the material has been explicitly cross-contaminated during
experimentation.

Cost Implication: Disposing of stable isotopes as radioactive waste incurs unnecessary,

exorbitant regulatory costs (approx. 10-20x higher per liter) and complicates your facility’s

decommissioning inventory.

Part 2: Material Safety Profile & Characterization
As an Application Scientist, I prioritize understanding the chemical hazard before the isotopic

status. L-Arabinose is a monosaccharide (sugar). The
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C enrichment changes its mass for detection (NMR/MS) but does not alter its chemical toxicity
profile.

Table 1: Physicochemical & Safety Data

Parameter Specification Operational Insight

Compound Name
L-Arabinose-1-

C

Labeled at the C1 position

(aldehyde carbon).[2]

CAS Number
70849-23-9 (Labeled) / 5328-

37-0 (Unlabeled)

Use the labeled CAS for

inventory tracking; use

unlabeled for general safety

search.

Radioactivity NONE (Stable Isotope)
C natural abundance is ~1.1%.

This product is enriched to

>99%.

RCRA Status Non-Hazardous

Not P-listed or U-listed. Not

characteristic (ignitable,

corrosive, reactive, toxic).

Solubility High (Water, Glycerol)
Readily dissolves in aqueous

waste streams.

Stability High

Stable under ambient

conditions.[3] Hygroscopic

(absorbs moisture).

Part 3: Disposal Logic & Decision Matrix
The disposal pathway is rarely dictated by the sugar itself, but rather by the matrix (solvents,

biological fluids) it is dissolved in.

Causality: You must segregate waste based on the most hazardous component. In 95% of

workflows, L-Arabinose-1-

C is used in HPLC (organic solvents) or metabolic studies (biological fluids).
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Disposal Decision Tree

Figure 1: Operational Decision Tree for L-Arabinose-1-13C Disposal. *Check local EH&S for sewer limits.

Waste Assessment:
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Non-Hazardous Waste
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Biological Waste
(Autoclave/Incinerate)

Cell Media/Urine/Blood

Chemical Waste
(Solvent Stream)

HPLC Solvents
(MeCN, MeOH)

Pure Water Only
(If Local Regs Permit)

Click to download full resolution via product page

Part 4: Detailed Operational Protocols
Protocol A: Disposal of Solid/Pure Substance
Applicability: Expired inventory, spilled powder, or excess weighing residue.

The Logic: While L-Arabinose is non-toxic, "white powders" in a lab trash can trigger security

alarms. We treat it as chemical waste for optical and inventory compliance, not toxicity.
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Deface the Label: Black out the specific chemical name but leave the CAS number visible if

required by your waste contractor. Crucial: Strike out "13C" or "Isotope" clearly to prevent it

being flagged as radioactive during waste audits.

Containerize: Place the vial or powder in a clear, sealable secondary bag (Ziploc type).

Labeling: Apply a "Non-Hazardous Chemical Waste" label.

Constituents: L-Arabinose (100%).

Hazard Checkbox: None (or "Other" depending on tag format).

Disposal: Place in the Solid Chemical Waste drum.

Alternative: If your facility permits, dissolve in water and flush down the sanitary sewer

(check local limit, usually <100g/day for sugars).

Protocol B: Disposal of Solvent Mixtures (HPLC/MS
Waste)
Applicability: Eluents from LC-MS analysis (e.g., Acetonitrile, Methanol, Water).

The Logic: The hazard is driven by the organic solvent. The

C sugar is an innocent bystander.

Segregation: Do not mix with halogenated waste (Chloroform/DCM) unless your specific

method used them. Keep in "Non-Halogenated Organic" streams to reduce disposal costs.

Collection: Pour into the standard HPLC waste carboy (High-Density Polyethylene - HDPE).

Labeling: The waste tag must reflect the solvent profile.

Example: Acetonitrile (50%), Water (50%), Trace L-Arabinose-1-13C (<0.1%).

Verification: Ensure the pH is between 5-9 (standard for HPLC waste) before capping.

Protocol C: Biological Waste (Metabolic Tracing)
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Applicability: Cell culture media, urine, or tissue lysates containing metabolized

C.

The Logic: The risk here is biohazard (bacteria, human cell lines), not chemical.

Deactivation:

Liquids: Add bleach (final concentration 10%) for 20 minutes OR collect for autoclaving.

Solids (Tips/Flasks): Collect in Red Biohazard Bags.

Processing: Autoclave at 121°C, 15 psi for 30 minutes.

Final Disposal: Once autoclaved, the material is treated as municipal trash (solid) or sewer

(liquid), depending on facility permits. The

C remains stable and harmless throughout this process.

Part 5: Compliance & Documentation (Self-
Validating System)
To build trust with your EH&S (Environmental Health & Safety) officer, maintain a "Negative

Confirmation" log.

The "Isotope Confusion" Prevention Protocol: Stable isotopes often trigger false alarms

because safety officers see the word "Isotope" and assume "Radiation."

Inventory Log: When receiving L-Arabinose-1-

C, log it immediately into your chemical inventory, NOT your RAM (Radioactive Material)
inventory.

Waste Tag Comments: On waste tags, explicitly write: "Contains Stable Isotope (C-13) only.

Non-Radioactive."

Validation Check: If a Geiger counter is used on the waste container, it must read

background levels. If it reads higher, you have cross-contamination from a different source
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(e.g.,

P or

C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1157535?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

